Cas no 55277-94-6 (2-Propanol, 1-[oxido(phenylmethylene)amino]-)

• Product Name: 2-Propanol, 1-[oxido(phenylmethylene)amino]-
• CAS No: 55277-94-6
• MF: C₁₀H₁₂NO₂
• MW: 178.207782745361
• CID: 352358
• PubChem ID: 71364244
• Update Time: 2025-04-19

2-Propanol, 1-[oxido(phenylmethylene)amino]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[oxido(phenylmethylene)amino]-
• N-(2-hydroxypropyl)benzenecarboximidate
• DTXSID00787723
• 55277-94-6

• Inchi： 1S/C10H13NO2/c1-8(12)7-11-10(13)9-5-3-2-4-6-9/h2-6,8,12H,7H2,1H3,(H,11,13)/p-1
• InChI Key： HVEKOIABBLJFPQ-UHFFFAOYSA-M
• SMILES： OC(C)C/N=C(/C1C=CC=CC=1)\[O-]

Computed Properties

• Exact Mass: 178.08686
• Monoisotopic Mass: 178.086803626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• PSA: 55.65